![molecular formula C18H20N2O2 B240566 N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-methylbenzamide](/img/structure/B240566.png)
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-methylbenzamide
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Overview
Description
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-methylbenzamide, also known as DMXAA, is a synthetic compound that has been studied for its potential as an anti-cancer agent. The compound was first synthesized in the 1980s and has since been the subject of numerous scientific studies.
Mechanism of Action
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-methylbenzamide works by activating the STING (Stimulator of Interferon Genes) pathway, which is a key component of the innate immune system. The STING pathway is activated when this compound binds to a receptor called cyclic GMP-AMP synthase (cGAS) in the cytoplasm of cells. This leads to the production of cyclic GMP-AMP (cGAMP), which then activates the STING pathway and triggers the production of interferons and other cytokines. These cytokines then activate the immune system and cause the destruction of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. The compound has been found to induce the production of cytokines such as interferon-alpha, interferon-beta, and tumor necrosis factor-alpha. This compound has also been found to increase the number of natural killer cells and T cells in the body, which are important components of the immune system. In addition, this compound has been shown to reduce the formation of new blood vessels, which is necessary for tumor growth.
Advantages and Limitations for Lab Experiments
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-methylbenzamide has several advantages for lab experiments. The compound is relatively easy to synthesize and can be produced in large quantities. This compound has also been shown to be effective in various preclinical models of cancer, making it a promising candidate for further study. However, there are also some limitations to using this compound in lab experiments. The compound has been shown to have a narrow therapeutic window, meaning that it can be toxic at high doses. In addition, this compound has been found to be unstable in solution, which can affect its efficacy in experiments.
Future Directions
For N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-methylbenzamide research include the development of more stable formulations, the identification of biomarkers, and the exploration of the compound's potential for the treatment of other diseases.
Synthesis Methods
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-methylbenzamide can be synthesized through a multi-step process starting from 4-methylbenzoyl chloride and 2-(dimethylamino)ethylamine. The reaction involves the formation of an amide bond between the two compounds, followed by oxidation and cyclization to form the final product. The yield of the synthesis process can be improved by optimizing reaction conditions and using high-purity starting materials.
Scientific Research Applications
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}-4-methylbenzamide has been studied extensively for its potential as an anti-cancer agent. The compound has been shown to have anti-tumor activity in various preclinical models, including mouse and rat models of cancer. This compound has been found to induce tumor necrosis by activating the immune system and causing the release of cytokines. The compound has also been shown to inhibit tumor angiogenesis by reducing the formation of new blood vessels that are necessary for tumor growth.
properties
Molecular Formula |
C18H20N2O2 |
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Molecular Weight |
296.4 g/mol |
IUPAC Name |
N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-4-methylbenzamide |
InChI |
InChI=1S/C18H20N2O2/c1-13-4-8-15(9-5-13)18(22)19-16-10-6-14(7-11-16)12-17(21)20(2)3/h4-11H,12H2,1-3H3,(H,19,22) |
InChI Key |
WEHMHVOTHLIDEM-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)N(C)C |
Canonical SMILES |
CC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)CC(=O)N(C)C |
Origin of Product |
United States |
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